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alcohol

Cat. No.: B1322694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Difluoro-4-hydroxybenzyl alcohol is a fluorinated organic compound with potential

applications as a versatile building block in medicinal chemistry and materials science. Its

unique electronic properties, stemming from the presence of two fluorine atoms ortho to the

hydroxyl and hydroxymethyl groups, make it an attractive intermediate for the synthesis of

novel bioactive molecules and specialized polymers. This technical guide provides a summary

of its fundamental properties, a plausible synthetic route, and an overview of its potential

applications based on the current scientific landscape. While specific biological activity data for

this compound is not extensively documented, its structural similarity to other biologically active

benzyl alcohol derivatives suggests potential areas for future investigation.

Chemical and Physical Properties
2,6-Difluoro-4-hydroxybenzyl alcohol is a solid at room temperature, appearing as a white to

yellow powder or crystals. The presence of fluorine atoms is expected to influence its acidity,

lipophilicity, and metabolic stability, properties of significant interest in drug design.

Table 1: Physical and Chemical Properties of 2,6-Difluoro-4-hydroxybenzyl alcohol
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Property Value Reference

Molecular Formula C₇H₆F₂O₂ [1][2]

Molecular Weight 160.12 g/mol [2]

CAS Number 438049-36-6 [1][2]

IUPAC Name
(4-hydroxy-2,6-

difluorophenyl)methanol

Melting Point 160 °C

Boiling Point 286 °C

Appearance
White to yellow powder or

crystals

Purity Typically available at ≥95% [1]

Storage
Room temperature, under an

inert atmosphere.

Note: Some physical properties like melting and boiling points are based on supplier data and

may not have been independently verified in peer-reviewed literature.

Synthesis
A common and effective method for the synthesis of benzyl alcohols is the reduction of the

corresponding benzaldehyde. Therefore, a plausible and efficient route to 2,6-Difluoro-4-
hydroxybenzyl alcohol is through the reduction of 2,6-difluoro-4-hydroxybenzaldehyde.

Proposed Experimental Protocol: Reduction of 2,6-
difluoro-4-hydroxybenzaldehyde
This protocol is a general procedure based on standard chemical reductions of aldehydes and

should be optimized for specific laboratory conditions.

Materials:

2,6-difluoro-4-hydroxybenzaldehyde
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Sodium borohydride (NaBH₄)

Methanol (or another suitable alcohol solvent)

Deionized water

Hydrochloric acid (HCl), dilute solution (e.g., 1 M)

Ethyl acetate (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 2,6-difluoro-4-hydroxybenzaldehyde in methanol in a round-bottom

flask at room temperature with stirring.

Reduction: Slowly add sodium borohydride to the solution in small portions. The reaction is

exothermic and may cause the solvent to reflux. Maintain the temperature with an ice bath if

necessary.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting aldehyde is consumed.

Quenching: Once the reaction is complete, carefully quench the excess sodium borohydride

by the slow addition of deionized water, followed by a dilute solution of hydrochloric acid until

the solution is slightly acidic (pH ~5-6).

Extraction: Extract the aqueous solution with ethyl acetate (3x).
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Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization or column

chromatography to yield pure 2,6-Difluoro-4-hydroxybenzyl alcohol.

Synthesis of 2,6-Difluoro-4-hydroxybenzyl alcohol

2,6-difluoro-4-hydroxybenzaldehyde Reduction
(e.g., NaBH4 in Methanol)

Aqueous Workup
& Extraction

Purification
(Recrystallization or Chromatography) 2,6-Difluoro-4-hydroxybenzyl alcohol

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,6-Difluoro-4-hydroxybenzyl alcohol.

Analytical Characterization
The identity and purity of synthesized 2,6-Difluoro-4-hydroxybenzyl alcohol would be

confirmed using standard analytical techniques.

Table 2: Expected Analytical Data
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Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons,

the benzylic CH₂ protons, and the hydroxyl

protons. The aromatic signals would show

coupling to the fluorine atoms.

¹³C NMR

Resonances for the aromatic carbons (with C-F

couplings), the benzylic carbon, and carbons

bearing the hydroxyl and hydroxymethyl groups.

¹⁹F NMR
A single resonance for the two equivalent

fluorine atoms.

IR Spectroscopy

Characteristic absorption bands for O-H

stretching (both phenolic and alcoholic), C-H

stretching, aromatic C=C stretching, and C-F

stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound, along with

characteristic fragmentation patterns.

Potential Applications and Biological Activity
While specific studies on the biological activity of 2,6-Difluoro-4-hydroxybenzyl alcohol are

limited, the structural motif is present in various compounds of medicinal interest. The

introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic

properties of a molecule.

Medicinal Chemistry: Fluorinated benzyl alcohols are valuable intermediates in the synthesis

of pharmaceuticals.[3] The fluorine atoms can enhance metabolic stability, increase binding

affinity, and modulate pKa. This compound could serve as a precursor for novel anti-

bacterial, anti-inflammatory, or neuroprotective agents. For instance, related hydroxybenzyl

hydrazides have shown promising antibacterial and antioxidant activities.[4]

Materials Science: Benzyl alcohols are used in the formulation of specialty polymers and

resins.[3] The presence of fluorine could impart desirable properties such as increased
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thermal stability and chemical resistance to these materials.

Given the neuroprotective effects observed for the non-fluorinated analog, 4-hydroxybenzyl

alcohol, which acts via the PI3K/Akt pathway to upregulate antioxidant proteins, it is plausible

that 2,6-Difluoro-4-hydroxybenzyl alcohol could be investigated for similar activities.[5]

Potential Areas of Investigation

Potential Bioactivities

2,6-Difluoro-4-hydroxybenzyl alcohol

Medicinal Chemistry Intermediate Monomer for Specialty Polymers

Antibacterial Agents Anti-inflammatory Drugs Neuroprotective Agents
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Caption: Potential applications of 2,6-Difluoro-4-hydroxybenzyl alcohol.

Conclusion
2,6-Difluoro-4-hydroxybenzyl alcohol is a chemical entity with significant potential as a

building block in various scientific and industrial fields. Its well-defined physical and chemical

properties, coupled with a straightforward synthetic route, make it an accessible tool for

researchers. While its biological profile is yet to be thoroughly explored, the known activities of

structurally related compounds provide a strong rationale for its investigation as a scaffold in

drug discovery programs. Further research is warranted to fully elucidate its biological functions

and to explore its utility in the development of novel materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1322694?utm_src=pdf-custom-synthesis
https://www.aobchem.com/2-6-difluoro-4-hydroxybenzyl-alcohol-34315.html
https://www.calpaclab.com/2-6-difluoro-4-hydroxybenzyl-alcohol-min-97-1-gram/ala-d184544-1g
https://www.chemimpex.com/products/46252
https://jchr.org/index.php/JCHR/article/view/6767
https://pubmed.ncbi.nlm.nih.gov/23624876/
https://pubmed.ncbi.nlm.nih.gov/23624876/
https://www.benchchem.com/product/b1322694#2-6-difluoro-4-hydroxybenzyl-alcohol-basic-properties
https://www.benchchem.com/product/b1322694#2-6-difluoro-4-hydroxybenzyl-alcohol-basic-properties
https://www.benchchem.com/product/b1322694#2-6-difluoro-4-hydroxybenzyl-alcohol-basic-properties
https://www.benchchem.com/product/b1322694#2-6-difluoro-4-hydroxybenzyl-alcohol-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1322694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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